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Compound of Interest

Compound Name:
phenyl 2-(4-morpholinyl)-5-

nitrobenzoate

Cat. No.: B4011858

Get Quote

Executive Summary & Chemical Identity
Phenyl 2-(4-morpholinyl)-5-nitrobenzoate is a specialized intermediate characterized by a

benzoic acid core substituted with a nitro group at the 5-position and a morpholine ring at the 2-

position, esterified with a phenol moiety. This compound serves as a versatile scaffold in the

synthesis of heterocyclic pharmaceutical agents, particularly quinazolines and benzoxazinones,

which are frequent pharmacophores in kinase inhibitors (e.g., PI3K/mTOR pathway).

The presence of the phenyl ester functionality distinguishes this molecule from common alkyl

esters (methyl/ethyl), imparting higher reactivity toward nucleophiles (aminolysis) and making it

a potential "activated ester" for direct amide coupling or a substrate for esterase activity

assays.
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Property Specification

IUPAC Name Phenyl 2-(morpholin-4-yl)-5-nitrobenzoate

Molecular Formula C₁₇H₁₆N₂O₅

Molecular Weight 328.32 g/mol

Core Scaffold
2-Amino-5-nitrobenzoic acid (Anthranilic acid

derivative)

Key Functional Groups
Nitro (-NO₂), Morpholine (tertiary amine/ether),

Phenyl Ester (-COOPh)

Predicted LogP ~2.8 – 3.2 (Lipophilic)

H-Bond Donors/Acceptors 0 Donors / 6 Acceptors

Appearance
Yellow to Orange Crystalline Solid (Predicted

based on nitroaniline chromophore)

Synthetic Methodology
The synthesis of phenyl 2-(4-morpholinyl)-5-nitrobenzoate relies on nucleophilic aromatic

substitution (

) and esterification strategies. Two primary routes are viable, with Route B generally preferred
for higher yields and purity.

Route A: Stepwise on Activated Ester
This route involves the formation of the phenyl ester prior to the introduction of the morpholine

ring. The electron-withdrawing nature of the phenyl ester (relative to alkyl esters) enhances the

electrophilicity of the 2-position, facilitating the substitution of the leaving group (Cl or F).

Esterification: React 2-chloro-5-nitrobenzoic acid with phenol using

(via acid chloride) or DCC/DMAP coupling to yield phenyl 2-chloro-5-nitrobenzoate.

Nucleophilic Substitution (
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): React the intermediate with morpholine (1.1 equiv) and a non-nucleophilic base (e.g.,
DIPEA or

) in an aprotic solvent (DMF or Acetonitrile) at 60–80°C.

Mechanism: The 2-chloro position is activated by the ortho-carbonyl and para-nitro groups,

allowing rapid displacement by the morpholine nitrogen.

Route B: Convergent Esterification (Recommended)
This route builds the core acid first, avoiding potential side reactions (e.g., aminolysis of the

active phenyl ester by morpholine).

Reaction: React 2-chloro-5-nitrobenzoic acid with excess morpholine (acting as solvent and
base) or morpholine/TEA in water/ethanol reflux.

Product:2-(4-morpholinyl)-5-nitrobenzoic acid (Precipitates as a yellow solid upon

acidification).

Activated Ester Coupling: React the isolated acid with phenol using a coupling agent

(EDC·HCl/DMAP or DCC) in DCM.

Advantage: Ensures the morpholine is installed quantitatively before the sensitive ester

linkage is formed.

Experimental Protocol (Route B - Step 2)
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Reagents: 2-(4-morpholinyl)-5-nitrobenzoic acid (1.0 equiv), Phenol (1.1 equiv), EDC·HCl (1.2

equiv), DMAP (0.1 equiv), DCM (0.1 M).

Dissolve the acid and phenol in anhydrous DCM under

atmosphere.

Add DMAP followed by EDC·HCl at 0°C.

Warm to room temperature and stir for 12–16 hours.

Workup: Wash with 1M HCl (to remove DMAP/EDC), sat.

(to remove unreacted acid/phenol), and brine.

Purification: Recrystallize from EtOH or flash chromatography (Hexane/EtOAc).

Reactivity & Mechanistic Pathways
The chemical behavior of phenyl 2-(4-morpholinyl)-5-nitrobenzoate is defined by two

reactive centers: the phenyl ester (susceptible to acyl substitution) and the nitro group

(susceptible to reduction).

Activated Ester Reactivity (Aminolysis)
Phenyl esters are significantly more reactive than methyl/ethyl esters due to the lower

of the leaving group (phenol

vs. methanol

).

Reaction: Treatment with primary amines (
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) yields the corresponding benzamide without additional coupling reagents.

Utility: This property allows the molecule to function as a stable "activated intermediate" for

library synthesis of amide derivatives.

Reductive Cyclization
Reduction of the nitro group (using

,

, or

) yields the 5-amino derivative.

Pathway: The resulting 2-morpholino-5-aminobenzoic acid ester is a critical precursor.

Cyclization: Reaction with formamide, urea, or cyanogen bromide can close the ring to form

quinazoline or benzimidazole scaffolds, which are privileged structures in kinase inhibitors

(e.g., Gefitinib, Erlotinib analogs).

Visualization of Chemical Pathways
The following diagram illustrates the synthesis and downstream utility of the compound.
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Figure 1: Synthetic route and downstream transformations of Phenyl 2-(4-morpholinyl)-5-
nitrobenzoate.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b4011858/docs?utm_src=pdf-body-img#technical-monograph-phenyl-2-4-morpholinyl-5-nitrobenzoate
https://www.benchchem.com/product/b4011858/docs?utm_src=pdf-body#technical-monograph-phenyl-2-4-morpholinyl-5-nitrobenzoate
https://www.benchchem.com/product/b4011858/docs?utm_src=pdf-body#technical-monograph-phenyl-2-4-morpholinyl-5-nitrobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4011858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the physical behavior of this compound is critical for assay development and

formulation.

Parameter Value/Description Implication

Solubility (Water) Very Low (< 10 µM)

Requires DMSO or co-solvents

(e.g., PEG-400) for biological

assays.

Solubility (Organic) High (DCM, DMSO, EtOAc)
Compatible with standard

organic synthesis workflows.

Stability (pH 7.4) Moderate

The phenyl ester is susceptible

to hydrolysis in aqueous

buffers over time (

h). Prepare fresh stocks.

Chromophore nm

The nitroaniline motif imparts a

strong yellow color, useful for

TLC monitoring or

spectrophotometric

concentration determination.

Stability Warning
The phenyl ester linkage is labile. In basic media (

) or in the presence of strong nucleophiles (thiols, hydroxide), the ester will hydrolyze to release
phenol and the parent 2-morpholino-5-nitrobenzoic acid. This hydrolysis can be monitored by
UV-Vis spectroscopy (shift in

or appearance of phenol absorbance).

Biological Relevance & Applications
While the specific phenyl ester may not be a marketed drug, its structural components are

highly relevant in medicinal chemistry.
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Kinase Inhibitor Fragment: The 2-morpholinobenzoic acid core mimics the hinge-binding

region of many ATP-competitive inhibitors. The morpholine oxygen often forms a hydrogen

bond with the kinase hinge region.

Covalent Probe Development: Phenyl esters can act as mild acylating agents for active-site

serine residues in serine hydrolases, potentially serving as activity-based probes (ABPs).

Prodrug Concept: Although phenols are generally toxic, substituted phenyl esters are

sometimes explored as prodrugs to improve lipophilicity before being cleaved by plasma

esterases.

Safety & Handling
Nitro Compounds: Potential explosion hazard if heated under confinement (though this

specific derivative is high MW and likely stable). Treat as potentially mutagenic (Ames

positive) until proven otherwise.

Morpholine: The free base is corrosive; however, the morpholine moiety in this molecule is

bound.

Phenol Release: Hydrolysis releases phenol, which is toxic and corrosive. Handle with

gloves and adequate ventilation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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